Cas no 2243513-58-6 (2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid)

• Product Name: 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid
• CAS No: 2243513-58-6
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 5945324
• PubChem ID: 165828313
• Update Time: 2025-06-03

2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid
• EN300-6492924
• 2243513-58-6

• Inchi： 1S/C23H20N2O4/c1-14(22(26)27)21-11-10-15(12-24-21)25-23(28)29-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,14,20H,13H2,1H3,(H,25,28)(H,26,27)
• InChI Key： NKOYVWFOYFTNMJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(C(=O)O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 388.14230712g/mol
• Monoisotopic Mass: 388.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid

Comprehensive Overview of 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid (CAS No. 2243513-58-6)

2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid (CAS No. 2243513-58-6) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyridine moiety, makes it a valuable intermediate in modern drug discovery and biomolecular engineering. This article delves into its properties, applications, and relevance in cutting-edge scientific fields.

The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating current peptide production. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2243513-58-6 applications" to explore its role in creating therapeutic peptides, such as those targeting metabolic disorders or cancer. Its carboxylic acid functionality further enables conjugation with other biomolecules, aligning with trends in antibody-drug conjugates (ADCs) and targeted drug delivery systems.

In the context of green chemistry and sustainable synthesis, 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid is often discussed for its compatibility with environmentally friendly solvents and catalytic methods. Queries like "eco-friendly Fmoc deprotection" or "pyridine-based linker optimization" reflect growing interest in minimizing waste during peptide manufacturing. The compound’s stability under mild conditions also supports its use in high-throughput screening (HTS) platforms.

From a structural perspective, the pyridin-2-yl segment enhances solubility in polar solvents, addressing common challenges in peptide purification. This feature is critical for researchers investigating "water-soluble peptide analogs" or "HPLC purification techniques." Additionally, the Fmoc group’s UV activity facilitates real-time monitoring during synthesis, a topic frequently explored in "Fmoc cleavage kinetics" studies.

Emerging applications include its integration into proteolysis-targeting chimeras (PROTACs), where its bifunctional linker properties connect E3 ligase ligands to target proteins. Searches for "PROTAC linker chemistry" or "CAS 2243513-58-6 in degraders" highlight its potential in next-generation therapeutics. Furthermore, its compatibility with click chemistry (e.g., CuAAC or SPAAC) positions it as a tool for bioorthogonal labeling in live-cell imaging.

Quality control and analytical characterization of 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid often involve NMR, HPLC-MS, and FTIR, with researchers seeking "CAS 2243513-58-6 purity standards" or "Fmoc-amino acid analytical methods." The compound’s crystalline form and storage stability (-20°C under inert gas) are also key considerations for industrial-scale applications.

In summary, 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid (CAS No. 2243513-58-6) bridges multiple disciplines—from peptide therapeutics to chemical biology—making it a focal point for innovation. Its adaptability to automated synthesis platforms and alignment with AI-driven drug design trends ensure its continued relevance in scientific advancements.